1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine

• IUPAC Name: (2-chloro-4-fluorophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H15ClFN3O/c17-14-11-12(18)4-5-13(14)16(22)21-9-7-20(8-10-21)15-3-1-2-6-19-15/h1-6,11H,7-10H2
• InChI Key: CNQBPHIMYOHKRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C16H15ClFN3O
• Molecular Weight: 319.76 g/mol

Description

1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine, also known as CFPP, is a chemical compound that has gained attention in the scientific community for its potential pharmacological applications. CFPP belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. In

Mechanism of Action

The mechanism of action of 1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems. This compound has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been found to have antipsychotic-like effects and may have potential in the treatment of schizophrenia. This compound has been shown to have a low toxicity profile and does not produce significant side effects at therapeutic doses.

Advantages and Limitations for Lab Experiments

1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine has several advantages for lab experiments, including its high purity and good yields. It also has a low toxicity profile, which makes it suitable for in vivo studies. However, this compound has limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine. One area of interest is the potential use of this compound in the treatment of mood and anxiety disorders. Further research is needed to determine the optimal dosing and administration of this compound for these conditions. Another area of interest is the potential use of this compound in the treatment of schizophrenia. Additional studies are needed to determine the efficacy of this compound in this population. Finally, the development of new synthetic methods for this compound may improve its accessibility and usefulness in future research.

Synthesis Methods

The synthesis of 1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine involves the reaction of 2-chloro-4-fluorobenzoyl chloride with 2-pyridinylpiperazine in the presence of a base. The resulting product is then purified through recrystallization. This method has been reported to yield high purity and good yields of this compound.

Scientific Research Applications

1-(2-chloro-4-fluorobenzoyl)-4-(2-pyridinyl)piperazine has been studied for its potential pharmacological applications, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to have an effect on the dopamine D2 receptor, which is involved in the regulation of reward and motivation.